3-(5-isopropyl-1,2,4-oxadiazol-3-yl)-2-quinolinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step reactions starting from basic structures such as quinazolinones or quinolines to obtain oxadiazole derivatives. For instance, the synthesis of quinazolinone-oxadiazole derivatives involves the reaction of synthesized 3-amino-4(3H) quinazolinone derivatives with chloroacetyl chloride, followed by treatment with oxadiazole derivatives under specific conditions (Hassanzadeh et al., 2019).
Molecular Structure Analysis
The molecular structure of compounds similar to "3-(5-isopropyl-1,2,4-oxadiazol-3-yl)-2-quinolinol" has been characterized using various analytical techniques, including IR, 1H-NMR, and mass spectral data. These analyses confirm the formation of the desired oxadiazole derivatives and provide insight into their molecular framework (Joshi et al., 2011).
Chemical Reactions and Properties
Compounds containing the oxadiazole ring are known to participate in various chemical reactions, contributing to their broad spectrum of biological activities. They can undergo nucleophilic substitution reactions, cycloadditions, and more, allowing for the synthesis of a wide array of derivatives with potential pharmacological applications (Moghimi et al., 2013).
Physical Properties Analysis
The physical properties of oxadiazole derivatives, such as solubility, melting points, and crystalline structure, are crucial for their pharmacokinetic profile and drug formulation. The synthesis and analysis of these compounds often involve evaluating these properties to optimize their application in medicinal chemistry (Vaksler et al., 2023).
Chemical Properties Analysis
Oxadiazole derivatives exhibit a range of chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to form complexes with metals. These properties are instrumental in determining their biological activity and potential as therapeutic agents (Ling-la, 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2/c1-8(2)14-16-12(17-19-14)10-7-9-5-3-4-6-11(9)15-13(10)18/h3-8H,1-2H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONJMEQAQCBJPIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=NO1)C2=CC3=CC=CC=C3NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]quinolin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.